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Compound of Interest

Compound Name: Mycro2

Cat. No.: B15584210

An in-depth analysis of the user's request reveals that "Mycro2" is not a recognized term in the
scientific literature. It is highly probable that this is a typographical error for MK2, also known as
MAPKAPK2 (Mitogen-activated protein kinase-activated protein kinase 2). MK2 is a
serine/threonine protein kinase that has garnered significant interest as a therapeutic target,
particularly in the context of inflammatory diseases. This whitepaper will proceed under the
assumption that the intended topic is MK2 and will provide a technical guide on its therapeutic
potential for an audience of researchers, scientists, and drug development professionals.

Introduction to MK2 (MAPKAPK2)

Mitogen-activated protein kinase-activated protein kinase 2 (MK2) is a key downstream
substrate of the p38 MAPK signaling pathway.[1][2][3] This pathway is a central regulator of
cellular responses to stress and inflammatory stimuli.[2][4] Upon activation by stressors, p38
MAPK phosphorylates and activates MK2, which then translocates from the nucleus to the
cytoplasm.[1][5] In the cytoplasm, MK2 mediates a variety of pro-inflammatory responses,
primarily by regulating the synthesis of cytokines like tumor necrosis factor-alpha (TNF-a),
interleukin-6 (IL-6), and interleukin-13 (IL-1).[1][6]

The MK2 Signaling Pathway

The p38 MAPK/MK?2 signaling axis is activated by a cascade of phosphorylation events
initiated by extracellular stimuli.[7] Once activated, MK2 phosphorylates several downstream
targets, leading to pro-inflammatory cytokine production and other cellular responses like cell
migration and cytoskeletal remodeling.[7] A critical function of MK2 is the post-transcriptional
regulation of inflammatory cytokines by stabilizing their messenger RNA (MRNA).[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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